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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-N,N-

dimethylethanamine

CAS No.: 15221-61-1

Cat. No.: B1278134

Get Quote

Technical Overview: 4-Bromo-N,N-
Dimethylphenethylamine
Introduction: Medicinal Chemistry & SAR Context
2-(4-Bromophenyl)-N,N-dimethylethanamine is a halogenated derivative of N,N-

dimethylphenethylamine (N,N-DMPEA). In drug discovery, the phenethylamine scaffold is a

privileged structure, serving as the backbone for numerous endogenous neurotransmitters

(dopamine, norepinephrine) and exogenous ligands.

Structure-Activity Relationship (SAR) Insights:

Para-Halogenation: The addition of a bromine atom at the 4-position (para) of the phenyl ring

typically increases lipophilicity and can significantly alter the compound's affinity for

serotonergic (5-HT) receptors. In similar series (e.g., halogenated amphetamines), para-

substitution is often correlated with increased potency and, in some cases, neurotoxicity.
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N,N-Dimethylation: Tertiary amines in this class often exhibit increased blood-brain barrier

(BBB) permeability compared to their primary amine counterparts due to enhanced

lipophilicity. However, N,N-dimethylation can also alter the metabolic profile, often making the

molecule a substrate for Flavin-containing Monooxygenases (FMO) or subject to N-

demethylation by Cytochrome P450 enzymes.

Theoretical Synthetic Methodologies (General)
While a specific recipe is not provided, tertiary phenethylamines are chemically accessible

through several standard organic transformations. Understanding these pathways is essential

for retrosynthetic analysis in a drug design context.

Reductive Amination: A common theoretical approach involves the condensation of a

phenylacetaldehyde derivative with dimethylamine, followed by reduction (e.g., using sodium

triacetoxyborohydride). This method is favored in medicinal chemistry for its mild conditions.

Nucleophilic Substitution: The reaction of a 2-(4-bromophenyl)ethyl halide (such as a

bromide or tosylate) with dimethylamine. This pathway is less atom-economical and prone to

elimination side reactions compared to reductive amination.

Eschweiler-Clarke Reaction: The methylation of the corresponding primary amine (4-

bromophenethylamine) using formaldehyde and formic acid.

Protocol: Safety & Handling of Novel
Phenethylamines
Objective: To establish a safe handling procedure for potentially bioactive and neurotoxic

phenethylamine derivatives. Scope: Applicable to all researchers handling halogenated

phenethylamines with unknown toxicological profiles.

Risk Assessment:

Hazard Class: Treat as High Potency Active Pharmaceutical Ingredient (HPAPI) until proven

otherwise.

Potential Routes of Entry: Inhalation, skin absorption, ingestion.
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Specific Risks: Halogenated phenethylamines have been associated with serotonergic

neurotoxicity in animal models.

Step-by-Step Handling Protocol:

Engineering Controls:

All handling of the solid substance must be performed inside a certified chemical fume

hood or a glovebox.

Ensure the fume hood is operating at a face velocity of 100 fpm (0.5 m/s).

Personal Protective Equipment (PPE):

Hands: Double nitrile gloves (minimum thickness 0.11 mm). Change outer gloves

immediately upon contamination.

Body: Tyvek lab coat or chemical-resistant apron over a standard cotton lab coat.

Eyes: Chemical splash goggles.

Respiratory: If working outside a glovebox with powders, use a P100 respirator or a

Powered Air Purifying Respirator (PAPR).

Decontamination:

Wipe down all work surfaces with a 10% bleach solution (to oxidize potential residues)

followed by water and ethanol.

Dispose of all solid waste in designated hazardous waste containers labeled "Toxic

Organic Solid."

Application Note: Analytical Characterization
Verifying the identity of the compound is critical. The following data patterns are theoretically

expected for 2-(4-Bromophenyl)-N,N-dimethylethanamine.
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Technique Parameter
Expected Signal /
Observation

1H NMR Aromatic Region

Two doublets (AA'BB' system)

integrating to 2 protons each,

characteristic of para-

substitution (approx. 7.0–7.5

ppm).

1H NMR Alkyl Chain

Two triplets integrating to 2

protons each (approx. 2.5–2.8

ppm) corresponding to the -

CH2-CH2- linker.

1H NMR N-Methyl

A singlet integrating to 6

protons (approx. 2.2–2.3 ppm)

corresponding to the -N(CH3)2

group.

LC-MS Molecular Ion

[M+H]+ peak at m/z ~228/230

(1:1 isotopic ratio due to

79Br/81Br).

IR Functional Groups

C-H stretches (2800-3000

cm⁻¹), absence of N-H

stretches (tertiary amine).

Visualization: Safety Decision Workflow
The following diagram outlines the decision process for handling novel phenethylamine

derivatives in a research laboratory.
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Caption: Operational workflow for the safety assessment and handling of novel phenethylamine

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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